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The tables below summarize key information about Raxofelast and the methodologies from pivotal studies.

Table 1: Core Pharmacological Profile of Raxofelast

Aspect Description

Drug Class Hydrophilic, synthetic vitamin E-like antioxidant [1] [2].

Primary Mechanism Scavenges free oxygen radicals, inhibiting lipid peroxidation [1] [3].

Key Pharmacological
Effects

Reduces oxidative stress; improves endothelial function; accelerates wound

healing; protects against ischemia-reperfusion injury [1] [3] [4].

Tested Bioavailability Effective via both intraperitoneal (animal studies) and oral administration

(human study) [1] [3] [4].

Table 2: Dosing and Administration in Key Studies

Study Focus / Model Dosing Regimen Administration Route

Wound Healing [1] 30 mg/kg Intraperitoneal injection (in mice)

Ischemia-Reperfusion Injury [3] 20 mg/kg (two doses) Intraperitoneal injection (in rats)
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Study Focus / Model Dosing Regimen Administration Route

Endothelial Function [4] 600 mg, twice daily for 1 week Oral (in humans)

Detailed Experimental Protocols

Here is a detailed breakdown of the methodologies from two key animal studies, which provide context for

how the drug's effects are evaluated.

Table 3: Detailed Protocol from Wound Healing Study (Genetically Diabetic Mice) [1]

Protocol Component Detailed Methodology

Animal Model Genetically diabetic female mice (C57BL/KsJ db+/db+).

Dosing Raxofelast (30 mg/kg/day) or its vehicle (1% carboxymethyl cellulose).

Treatment Timeline Administration started one day after wounding and continued for 12 days.

| Primary Assessments | - Histologic Score: Evaluated re-epithelialization, granulation tissue, and

inflammation.

Hydroxyproline Content: Measured as an index of collagen deposition.

Malondialdehyde (MDA) Levels: Measured as a marker of lipid peroxidation. |

Table 4: Detailed Protocol from Ischemia-Reperfusion Injury Study (Rat Testis) [3]

Protocol
Component

Detailed Methodology

Surgical Model Adult male Wistar rats subjected to 3 hours of testicular torsion (ischemia) followed
by 4 hours of detorsion (reperfusion).

Dosing Raxofelast (20 mg/kg) or vehicle (dimethylsulphoxide/NaCl 0.9% solution).
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Protocol
Component

Detailed Methodology

Treatment
Timeline

Administered 15 minutes before detorsion and again 15 minutes after detorsion.

| Primary Assessments | - Conjugated Dienes (CD): Measured in testicular tissue as a marker of lipid

peroxidation.

Histopathology: Scored for interstitial damage, hemorrhage, and edema. |

Mechanism of Action and Signaling Pathways

The diagram below illustrates the key mechanisms through which Raxofelast exerts its therapeutic effects,

based on the cited research.
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FIGURE 1. The proposed mechanism of Raxofelast. It acts by scavenging free radicals, which reduces

oxidative stress and subsequent lipid peroxidation. This action underlies its benefits in improving wound

healing and endothelial function.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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